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Compound of Interest

Compound Name: 2-Hydrazinopyridine

Cat. No.: B147025 Get Quote

Essential Safety and Handling Guide for 2-
Hydrazinopyridine
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 2-Hydrazinopyridine, including detailed operational and

disposal plans to ensure laboratory safety and procedural accuracy.

Chemical Identifier:

Name: 2-Hydrazinopyridine

CAS Number: 4930-98-7

Molecular Formula: C5H7N3[1]

Hazard Identification and Classification:

2-Hydrazinopyridine is classified as a hazardous substance. All personnel must be aware of

its potential risks before handling.[1][2][3]
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2][3]

Eye Irritation 2
H319: Causes serious eye

irritation[1][2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][2][3]

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2] A face shield may be

necessary if there is a splash

hazard.[4][5]

Protects against splashes and

airborne particles causing

serious eye irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile or

Neoprene).[5] Wear a flame-

resistant lab coat and consider

a chemical-resistant apron.[2]

[4]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[6]

[7] A full-face respirator is

recommended in such cases.

[2][8]

Protects the respiratory system

from irritation due to dust or

vapors.[2]

Operational Plan: Step-by-Step Handling Procedure
Follow these procedural steps for the safe handling of 2-Hydrazinopyridine from reception to

disposal.

1. Preparation and Engineering Controls:

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.[5][6]

All handling of 2-Hydrazinopyridine should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[6][9][10]
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Avoid the formation of dust.[2][6]

2. Handling the Compound:

Wash hands thoroughly after handling.[6][9]

Keep the container tightly closed when not in use.[2][6]

Avoid breathing dust, fumes, gas, mist, or vapors.[2][6]

Avoid contact with skin and eyes.[6][7]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][6][11]

Keep the container tightly closed.[2][6]

Store locked up.[2][6]

Recommended storage temperature is between 2-8°C.[11][12]

Emergency and First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6][9][10] Do not use mouth-to-

mouth resuscitation if the substance was

ingested or inhaled.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if skin irritation occurs.[2][6][9][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][6]

Disposal Plan
Proper disposal of 2-Hydrazinopyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste.[6]

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2][6][10] One suggested method is

to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[7]
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Contaminated Packaging: Empty containers may retain product residue and can be

dangerous. Do not reuse empty containers.[5]

Safe Handling Workflow
The following diagram illustrates the key stages for the safe handling of 2-Hydrazinopyridine.
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Caption: Workflow for the safe handling of 2-Hydrazinopyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147025?utm_src=pdf-body-img
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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